Cas no 19165-47-0 (9H-Purin-6-amine,thallium(1+) salt (1:1))
19165-47-0 structure
Product Name:9H-Purin-6-amine,thallium(1+) salt (1:1)
CAS No:19165-47-0
MF:C5H7N5Tl
MW:341.525880098343
CID:222600
PubChem ID:24194462
Update Time:2025-04-19
9H-Purin-6-amine,thallium(1+) salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,thallium(1+) salt (1:1)
- 7H-purin-6-amine,thallium
- NSC168665
- NSC-168665
- 19165-47-0
- 7H-Purin-6-amine--lambda~1~-thallanyl (1/1)
- DTXSID80638527
-
- Inchi: 1S/C5H5N5.Tl.2H/c6-4-3-5(9-1-7-3)10-2-8-4;;;/h1-2H,(H3,6,7,8,9,10);;;
- InChI Key: ALEQDYQQTMMZTD-UHFFFAOYSA-N
- SMILES: [TlH2].N1C=NC2=C1C(N)=NC=N2 |^1:0|
Computed Properties
- Exact Mass: 340.02900
- Monoisotopic Mass: 340.02892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.5Ų
Experimental Properties
- PSA: 80.48000
- LogP: 0.51630
9H-Purin-6-amine,thallium(1+) salt (1:1) Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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